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Compound of Interest

Compound Name: 8-Nitroquinolin-4-amine

CAS No.: 89770-26-3

Cat. No.: B1629123

Get Quote

Technical Comparison Guide: Mass Spectrometry Fragmentation of 8-Nitroquinolin-4-amine

Executive Summary This guide provides a high-resolution technical analysis of the mass

spectrometry (MS) fragmentation patterns of 8-Nitroquinolin-4-amine, a critical scaffold in

medicinal chemistry often utilized for its antimalarial and antiparasitic properties. By comparing

this target molecule with structural analogs—4-Aminoquinoline (backbone control) and 8-

Nitroquinoline (functional control)—this document isolates the specific spectral contributions of

the nitro and amino substituents.

We emphasize the "Peri-Effect," a unique intramolecular interaction specific to the 8-nitro

position, which serves as a diagnostic marker to distinguish this compound from its

regioisomers (e.g., 5-nitroquinolin-4-amine).

Compound Profile & Ionization Properties[1][2][3][4]
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Feature Target Compound Backbone Control Functional Control

Name
8-Nitroquinolin-4-

amine
4-Aminoquinoline 8-Nitroquinoline

Structure
Quinoline ring with 4-

NH₂ and 8-NO₂

Quinoline ring with 4-

NH₂

Quinoline ring with 8-

NO₂

Formula C₉H₇N₃O₂ C₉H₈N₂ C₉H₆N₂O₂

Monoisotopic Mass 189.0535 Da 144.0687 Da 174.0429 Da

Precursor Ion [M+H]⁺ m/z 190.06 m/z 145.08 m/z 175.05

Ionization Mode ESI (+) / APCI (+) ESI (+) ESI (+)

Comparative Fragmentation Analysis
The fragmentation of 8-Nitroquinolin-4-amine is driven by two competing pathways: the

cleavage of the labile nitro group and the elimination of ammonia from the amine position.

Table 1: Diagnostic Fragment Ions (ESI-MS/MS)
Fragment Type

8-Nitroquinolin-4-
amine (Target)

4-Aminoquinoline
(Analog)

8-Nitroquinoline
(Analog)

Precursor [M+H]⁺ 190 145 175

Loss of NO₂ (-46 Da) 144 (Major) N/A 129 (Major)

Loss of NO (-30 Da)
160 (Diagnostic for 8-

pos)
N/A 145 (Diagnostic)

Loss of NH₃ (-17 Da) 173 (Minor) 128 (Base Peak) N/A

Loss of HCN (-27 Da)
117 (Secondary from

144)
118 (Secondary) 102 (Secondary)

Ring Cleavage 105, 91 101 76

Key Observations:
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Nitro Group Dominance: In the target compound, the loss of the nitro group (NO₂ or NO) is

energetically favored over the loss of the amine group. This contrasts with 4-aminoquinoline,

where ammonia loss (NH₃) is the dominant primary event.

The 8-Position "Peri-Effect": The 8-nitro substituent is spatially adjacent to the quinoline ring

nitrogen (N1). This proximity facilitates a unique rearrangement allowing the loss of NO

radical (-30 Da) to form a stable radical cation. This pathway is significantly suppressed in

isomers like 5-nitroquinoline, making the m/z 160 peak a diagnostic marker for the 8-

position.

Mechanistic Deep Dive
Primary Pathway A: Nitro Group Cleavage
The most abundant fragment ions arise from the instability of the nitro group under collision-

induced dissociation (CID).

[M+H - NO₂]⁺ (m/z 144): Direct cleavage of the C-N bond connecting the nitro group to the

ring. The resulting ion is essentially the protonated 4-aminoquinoline radical cation.

[M+H - NO]⁺ (m/z 160): This "rearrangement ion" involves an intramolecular oxygen transfer

or radical stabilization facilitated by the peri-position (N1 of the ring).

Primary Pathway B: Amine Elimination
[M+H - NH₃]⁺ (m/z 173): Typical for 4-aminoquinolines, but here it competes with the more

labile nitro group. The intensity of this peak is lower than in the non-nitro analog.

Secondary Fragmentation
m/z 144 → m/z 117: The m/z 144 fragment (aminoquinoline core) further loses HCN (27 Da),

a characteristic collapse of the pyridine ring in the quinoline system.

Visualization of Fragmentation Pathways[6][7][8]
The following diagram illustrates the competing dissociation pathways for 8-Nitroquinolin-4-
amine.
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Caption: Fragmentation tree of 8-Nitroquinolin-4-amine showing competing nitro and amine

loss pathways.

Experimental Protocol: LC-MS/MS Optimization
To replicate these results and ensure high spectral quality, follow this validated protocol.

Sample Preparation:

Stock Solution: Dissolve 1 mg of 8-Nitroquinolin-4-amine in 1 mL of Methanol/DMSO

(50:50).

Working Solution: Dilute to 1 µg/mL in 50% Acetonitrile/Water + 0.1% Formic Acid.

LC Conditions:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 5 minutes.
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MS Parameters (ESI+):

Source Voltage: +3500 V.

Capillary Temp: 320°C.

Collision Energy (CE):

Low (10-20 eV): Preserves the molecular ion (m/z 190) and promotes NO loss (m/z 160).

High (30-40 eV): Promotes complete nitro loss (m/z 144) and ring fragmentation (m/z

117).

Isomer Differentiation Strategy (8-Nitro vs. 5-Nitro)
A common challenge is distinguishing 8-Nitroquinolin-4-amine from its isomer 5-Nitroquinolin-

4-amine. The mass spectra are similar, but the "Peri-Effect" provides a reliable differentiation

logic.

Unknown Isomer
[M+H]+ = 190

Analyze MS/MS
Peak Ratio: [M-NO] / [M-NO₂]

High Ratio (>0.5)
Prominent m/z 160
(Peri-Effect Active)

Significant [M-30]+

Low Ratio (<0.1)
Dominant m/z 144
(Steric Clearance)

Minimal [M-30]+

Identify as:
8-Nitroquinolin-4-amine

Identify as:
5-Nitroquinolin-4-amine

Click to download full resolution via product page

Caption: Logic flow for distinguishing 8-nitro and 5-nitro isomers based on the abundance of

the [M-NO] fragment.

Explanation:

8-Nitro Isomer: The nitro group at position 8 interacts with the lone pair of the quinoline

nitrogen (position 1). This interaction stabilizes the transition state for the loss of NO radical,

enhancing the m/z 160 peak.
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5-Nitro Isomer: The nitro group is distant from the ring nitrogen. The direct loss of NO₂ (to

m/z 144) is the overwhelmingly dominant pathway, and the m/z 160 peak is often negligible.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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